BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Ethyl 4-
(tributylstannyl)benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 4-(tributylstannyl)benzoate

Cat. No.: B1625045

CAS Number: 294210-67-6

This technical guide provides a comprehensive overview of Ethyl 4-(tributylstannyl)benzoate,
a key organotin reagent in organic synthesis. The document is intended for researchers,
scientists, and professionals in the field of drug development and chemical synthesis, offering
detailed information on its properties, synthesis, and applications, with a particular focus on its
role in palladium-catalyzed cross-coupling reactions.

Chemical and Physical Properties

Ethyl 4-(tributylstannyl)benzoate is a stable organostannane compound. While detailed
experimental data is not readily available in public literature, its key properties can be
summarized from various chemical databases.
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Property Value Source
CAS Number 294210-67-6 PubChem[1]
Molecular Formula C21H3602Sn PubChem[1]
Molecular Weight 439.2 g/mol PubChem[1]
ethyl 4-
IUPAC Name ) PubChem
(tributylstannyl)benzoate
Expected to be a colorless to Inferred from similar
Appearance . _
yellowish oil compounds
Expected to be soluble in
- common organic solvents Inferred from similar
Solubility

(e.g., THF, toluene, DMF) and compounds

insoluble in water

Synthesis of Ethyl 4-(tributylstannyl)benzoate

The synthesis of Ethyl 4-(tributylstannyl)benzoate typically involves the reaction of an ethyl
4-halobenzoate (commonly the iodide or bromide) with a tributyltin hydride or a related
tributyltin species. A common method is the radical-initiated hydrostannylation of an aryl halide.

General Experimental Protocol: Radical-Initiated
Stannylation

This protocol describes a general procedure for the synthesis of aryl stannanes from aryl
halides using tributyltin hydride and a radical initiator like azobisisobutyronitrile (AIBN).[2][3][4]

Materials:

Ethyl 4-iodobenzoate or Ethyl 4-bromobenzoate

Tributyltin hydride (Bu3SnH)

Azobisisobutyronitrile (AIBN)

Anhydrous toluene or other suitable solvent
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 Inert gas (Argon or Nitrogen)

Procedure:

To a flame-dried round-bottom flask under an inert atmosphere, add ethyl 4-halobenzoate
and anhydrous toluene.

o Add tributyltin hydride (typically 1.1 to 1.5 equivalents) to the solution.
e Add a catalytic amount of AIBN (typically 1-5 mol%).

e Heat the reaction mixture to reflux (around 80-110 °C) and monitor the reaction progress by
thin-layer chromatography (TLC) or gas chromatography (GC).

e Once the reaction is complete, cool the mixture to room temperature.
* Remove the solvent under reduced pressure.

» Purify the crude product by flash column chromatography on silica gel, typically using a
hexane/ethyl acetate gradient, to yield Ethyl 4-(tributylstannyl)benzoate.

Logical Workflow for the Synthesis of Ethyl 4-(tributylstannyl)benzoate:
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Synthesis Workflow
Ethyl 4-halobenzoate

Tributyltin Hydride

AIBN (catalyst)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-_tributylstannyl_benzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-4-_tributylstannyl_benzoate
https://m.youtube.com/watch?v=thacrPxEdik
https://m.youtube.com/watch?v=1Bd6XONgY6U
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Synthesis_(Shea)/04%3A_Radical_Reactions
https://www.benchchem.com/product/b1625045#ethyl-4-tributylstannyl-benzoate-cas-number
https://www.benchchem.com/product/b1625045#ethyl-4-tributylstannyl-benzoate-cas-number
https://www.benchchem.com/product/b1625045#ethyl-4-tributylstannyl-benzoate-cas-number
https://www.benchchem.com/product/b1625045#ethyl-4-tributylstannyl-benzoate-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1625045?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1625045?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

